N-(1-piperidin-3-ylethyl)oxane-3-sulfonamide;hydrochloride

• IUPAC Name: N-(1-piperidin-3-ylethyl)oxane-3-sulfonamide;hydrochloride
• InChI: InChI=1S/C12H24N2O3S.ClH/c1-10(11-4-2-6-13-8-11)14-18(15,16)12-5-3-7-17-9-12;/h10-14H,2-9H2,1H3;1H
• InChI Key: OJGISYJLQSJUMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCNC1)NS(=O)(=O)C2CCCOC2.Cl
• Molecular Formula: C12H25ClN2O3S
• Molecular Weight: 312.86 g/mol

Description

N-(1-piperidin-3-ylethyl)oxane-3-sulfonamide;hydrochloride is a compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms. Compounds containing the piperidine moiety are significant in the pharmaceutical industry due to their wide range of biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-piperidin-3-ylethyl)oxane-3-sulfonamide;hydrochloride typically involves the reaction of piperidine derivatives with oxane-3-sulfonyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, which are crucial for scaling up the production process .

Chemical Reactions Analysis

Types of Reactions

N-(1-piperidin-3-ylethyl)oxane-3-sulfonamide;hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur with reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction could produce amines .

Scientific Research Applications

N-(1-piperidin-3-ylethyl)oxane-3-sulfonamide;hydrochloride has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its pharmacological properties, including potential anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1-piperidin-3-ylethyl)oxane-3-sulfonamide;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Piperidine: A simpler structure with similar biological activities.

Piperidinone: Contains a carbonyl group, offering different reactivity and applications.

Spiropiperidines: Feature a spirocyclic structure, providing unique pharmacological properties.

Uniqueness

N-(1-piperidin-3-ylethyl)oxane-3-sulfonamide;hydrochloride is unique due to its combination of the piperidine and oxane-3-sulfonamide moieties, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various scientific and industrial applications .